Cas no 1398053-00-3 (1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene)

• Product Name: 1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
• CAS No: 1398053-00-3
• MF: C₄₀H₅₄B₄O₈
• MW: 706.0960
• CID: 4728837
• PubChem ID: 57702551
• Update Time: 2025-05-20

1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene Chemical and Physical Properties

Names and Identifiers

• 1,3,6,8-tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene
• 1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)pyrene
• BS-47718
• 1,3,6,8-Tetra (Pinacolyl) Pyrene
• 1398053-00-3
• CS-0110388
• Pyrene-1,3,6,8-tetrakis(boronic Acid Pinacol Ester)
• 1,3,6,8-Tetrakis(4,4,5 ,5-tetramethyl- 1,3 ,2-dioxaborolan-2-yl)pyrene
• YSWG681
• 4,4,5,5-tetramethyl-2-[3,6,8-tris(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyren-1-yl]-1,3,2-dioxaborolane
• MFCD34469727
• doi:10.14272/LVHDPHZXHAGSPT-UHFFFAOYSA-N.1
• SCHEMBL13855203
• E81327
• 1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene

• Inchi： 1S/C40H54B4O8/c1-33(2)34(3,4)46-41(45-33)27-21-28(42-47-35(5,6)36(7,8)48-42)24-19-20-26-30(44-51-39(13,14)40(15,16)52-44)22-29(25-18-17-23(27)31(24)32(25)26)43-49-37(9,10)38(11,12)50-43/h17-22H,1-16H3
• InChI Key： LVHDPHZXHAGSPT-UHFFFAOYSA-N
• SMILES： O1B(C2C([H])=C(B3OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O3)C3C([H])=C([H])C4C(B5OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O5)=C([H])C(B5OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O5)=C5C([H])=C([H])C=2C=3C=45)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 706.4190893g/mol
• Monoisotopic Mass: 706.4190893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 52
• Rotatable Bond Count: 4
• Complexity: 1150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes

Additional information on 1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene

1,3,6,8-Tetrakis(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)Pyrene: A Comprehensive Overview

The compound with CAS No. 1398053-00-3, known as 1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene, is a highly specialized aromatic compound that has garnered significant attention in the fields of materials science and organic electronics. This molecule is characterized by its pyrene core substituted at the 1-, 3-, 6-, and 8-positions with tetramethyl-dioxaborolane groups. The dioxaborolane groups are known for their unique electronic properties and have been extensively studied for their applications in various advanced materials.

Recent studies have highlighted the potential of this compound in the development of organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The pyrene backbone provides a rigid π-system that facilitates efficient charge transport and energy transfer processes. The substitution pattern of the dioxaborolane groups at the four positions of the pyrene ring further enhances its electronic properties by introducing steric hindrance and modulating the molecule's conjugation length. This makes it an ideal candidate for applications requiring high stability and efficiency in electronic devices.

One of the most notable advancements involving this compound is its role in boron-based semiconductors. Researchers have demonstrated that the incorporation of dioxaborolane groups into the pyrene framework significantly improves the molecule's ability to act as an electron acceptor in organic solar cells. This improvement is attributed to the enhanced electron-deficient nature of the boron-containing groups, which facilitates better charge separation at the donor-acceptor interface.

Moreover, the synthesis of this compound has been optimized through innovative methodologies that ensure high yield and purity. The use of transition metal catalysts in its preparation has been particularly effective in achieving precise control over the substitution pattern on the pyrene ring. This level of control is crucial for maintaining the desired electronic properties of the final product.

In terms of structural characterization, modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided detailed insights into the spatial arrangement of substituents on the pyrene core. These studies have revealed that the tetramethyl-dioxaborolane groups adopt specific orientations that minimize steric strain while maximizing π-conjugation within the molecule.

The application potential of this compound extends beyond traditional electronics into emerging fields such as bioelectronics and nanotechnology. Its ability to self-assemble into ordered nanostructures has opened new avenues for its use in creating ultra-thin films with tailored electronic properties. These films can serve as functional layers in devices such as sensors and transistors.

Looking ahead, ongoing research is focused on further enhancing the performance of this compound by modifying its substituents or incorporating additional functional groups. For instance, researchers are exploring ways to introduce electron-withdrawing or donating groups to fine-tune its electronic characteristics for specific applications.

In conclusion, 1,3,6,8-Tetrakis(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrene represents a cutting-edge material with immense potential in various technological domains. Its unique combination of structural features and electronic properties positions it as a key player in advancing next-generation organic electronic devices.